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Compound of Interest

Compound Name: CAY10580

Cat. No.: B593249 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of

CAY10580, a potent and selective prostaglandin EP4 receptor agonist. Accurate preparation of

stock solutions is critical for ensuring the reproducibility and reliability of experimental results.

Chemical and Physical Properties
CAY10580 is an 8-aza-9-oxo-15-hydroxy saturated analog of Prostaglandin E2 (PGE2).[1][2] It

selectively binds to the EP4 receptor, which is a Gs protein-coupled receptor involved in

various physiological processes, including bone formation, cancer, and atherosclerosis.[1][2]

A summary of the key quantitative data for CAY10580 is provided in the table below.
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Property Value Reference

Molecular Formula C₁₉H₃₅NO₄ [1][3][4]

Molecular Weight 341.5 g/mol [1][3][4]

Purity ≥96% [1][3][4]

Supplied As A solution in ethanol [1][3][4]

Storage Temperature -20°C [1][3]

Stability ≥2 years (in ethanol) [1][3]

Solubility (DMSO) ~10 mg/mL [1][3]

Solubility (DMF) ~10 mg/mL [1][3]

Solubility (Ethanol) ~20 mg/mL [1]

Solubility (PBS, pH 7.2) ~2.5 mg/mL [1][3]

Experimental Protocols
CAY10580 is typically supplied as a solution in ethanol. The following protocols detail the

preparation of stock solutions in various solvents.

Protocol 1: Preparation of a Stock Solution in an
Organic Solvent (e.g., DMSO or DMF)
This protocol is suitable for experiments where the final concentration of the organic solvent will

be insignificant and will not interfere with the experimental system.

Materials:

CAY10580 in ethanol

Gentle stream of nitrogen gas

Vortex mixer
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Calibrated pipettes

Sterile microcentrifuge tubes or vials

Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF), purged with an inert gas[3]

Procedure:

In a chemical fume hood, carefully evaporate the ethanol from the desired amount of

CAY10580 solution using a gentle stream of nitrogen gas.[3]

Once the ethanol has completely evaporated, a neat oil will remain.

Immediately add the desired volume of DMSO or DMF to the vial to achieve the target

concentration (e.g., for a 10 mg/mL stock solution, add 100 µL of solvent to 1 mg of the neat

oil).[3]

Cap the vial tightly and vortex thoroughly until the oil is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C.

Protocol 2: Preparation of an Aqueous Stock Solution
This protocol is recommended when an organic solvent-free solution is required for biological

experiments. It is important to note that aqueous solutions of CAY10580 are not recommended

for storage for more than one day.[3]

Materials:

CAY10580 in ethanol

Gentle stream of nitrogen gas

Vortex mixer

Calibrated pipettes
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Sterile microcentrifuge tubes or vials

Phosphate-buffered saline (PBS), pH 7.2

Procedure:

In a chemical fume hood, evaporate the ethanol from the desired amount of CAY10580
solution using a gentle stream of nitrogen gas.[3]

After complete evaporation of the ethanol, directly dissolve the resulting neat oil in an

aqueous buffer such as PBS (pH 7.2).[3] The solubility in PBS (pH 7.2) is approximately 2.5

mg/mL.[1][3]

Vortex the solution thoroughly to ensure complete dissolution.

This aqueous solution should be prepared fresh and used within the same day.[3] Do not

store for longer periods.

Experimental Workflow
The following diagram illustrates the general workflow for preparing a CAY10580 stock solution

from its commercially supplied form.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b593249?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/16835.pdf
https://cdn.caymanchem.com/cdn/insert/16835.pdf
https://www.caymanchem.com/product/16835/cay10580
https://cdn.caymanchem.com/cdn/insert/16835.pdf
https://cdn.caymanchem.com/cdn/insert/16835.pdf
https://www.benchchem.com/product/b593249?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of CAY10580 Stock Solution
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Caption: Workflow for preparing CAY10580 stock solutions.

Signaling Pathway Context
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CAY10580 is a selective agonist for the Prostaglandin E2 receptor EP4 subtype. The EP4

receptor is a Gs protein-coupled receptor that, upon activation, stimulates adenylyl cyclase to

increase intracellular cyclic AMP (cAMP) levels. This signaling cascade is implicated in a

variety of cellular responses.

Simplified EP4 Receptor Signaling Pathway
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Caption: Simplified CAY10580-mediated EP4 receptor signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
CAY10580 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b593249#how-to-prepare-cay10580-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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